4-((1-(2-(1H-indol-1-yl)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(2-indol-1-ylacetyl)azetidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C19H18N2O4/c1-13-8-15(9-19(23)24-13)25-16-10-21(11-16)18(22)12-20-7-6-14-4-2-3-5-17(14)20/h2-9,16H,10-12H2,1H3
• InChI Key: LFAUGKGVMWCWHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)CN3C=CC4=CC=CC=C43
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

4-((1-(2-(1H-indol-1-yl)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyranone derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds containing the indolyl and azetidinone moieties, such as those derived from 4-((1-(2-(1H-indol-1-yl)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one, have been synthesized and evaluated for their antimicrobial properties. For example, novel indol compounds incorporating 2-azetidinones and 1,3,4 oxadiazoles have shown promising antimicrobial activity, highlighting the potential of these derivatives in developing new antimicrobial agents (Sreeramulu & Ashokgajapathiraju, 2014).

Anti-inflammatory Applications

Indolyl azetidinones have been synthesized and tested for their anti-inflammatory activity, with some compounds showing significant potential when compared with non-steroidal anti-inflammatory drugs (NSAIDs), but without their typical ulcerogenic side effects. This research underlines the importance of these compounds in developing safer anti-inflammatory medications (Kalsi et al., 1990).

Biological Evaluation and Antioxidant Activity

Derivatives of indolyl compounds, including those with structures similar to 4-((1-(2-(1H-indol-1-yl)acetyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one, have been designed and synthesized, followed by biological evaluation for their antioxidant activities. Some of these derivatives have shown significant antioxidant activity, suggesting their potential utility in medicinal chemistry and therapy (Aziz et al., 2021).

Novel Bioactive Compounds

The synthesis and antimicrobial screening of novel 2-azetidinone derivatives derived from pyrazin dicarboxylic acid have been reported, demonstrating excellent antibacterial and antifungal activities. These findings indicate the broad potential of such compounds in addressing microbial resistance and developing new therapeutic agents (Ayyash & Habeeb, 2019).